Cas no 5577-13-9 (Tosylurethane)

Tosylurethane is a chemical compound primarily used as a protective group in organic synthesis, particularly for amines and alcohols. Its key advantage lies in its stability under a variety of reaction conditions, allowing for selective deprotection when required. The tosyl (p-toluenesulfonyl) group provides robust protection against nucleophiles and bases, while the urethane linkage ensures compatibility with many synthetic transformations. This makes Tosylurethane a valuable reagent in peptide chemistry and pharmaceutical intermediates, where controlled deprotection is critical. Its crystalline solid form also facilitates handling and purification. The compound’s reliability and versatility make it a preferred choice in complex multi-step syntheses.
Tosylurethane structure
Tosylurethane structure
Product Name:Tosylurethane
CAS No:5577-13-9
MF:C10H13NO4S
MW:243.27952170372
MDL:MFCD00797861
CID:46015
PubChem ID:79683
Update Time:2025-10-23

Tosylurethane Chemical and Physical Properties

Names and Identifiers

    • Ethyl tosylcarbamate
    • Ethyl [(4-methylphenyl)sulphonyl]carbamate
    • Tosylurethane
    • Ethyl N-(4-methylphenyl)sulfonylcarbamate
    • Ethyl-4-toluenesulfonyl carbamate
    • Gliclazide Impurity C
    • (toluene-4-sulfonyl)-carbamic acid ethyl ester
    • ethoxycarbonamide of p-toluenebenzenesulfoacid
    • ethyl N-(4-toluenesulfonyl)carbamate
    • ethyl N-(tosyl)carbamate
    • ethyl p-tosylcarbamate
    • N-(4-methylphenyl)sulfonylcarbamic acid ethyl ester
    • N-(p-Tolylsulfonyl)carbamic acid ethyl ester
    • Tosylcarbamic acid ethyl ester
    • ethyl[(4-methylphenyl)sulfonyl]carbamate
    • Ethyl ((4-methylphenyl)sulphonyl)carbamate
    • Carbamic acid, [(4-methylphenyl)sulfonyl]-, ethyl ester
    • AK122535
    • N-tosylurethane
    • Carbamic acid, (p-tolylsulfonyl)-, ethyl ester
    • TimTec1_005555
    • Oprea1_635932
    • Tosylcarbamic a
    • Ethyl N-[(4-methylphenyl)sulfonyl]carbamate
    • Ethyl N-tosylcarbamate
    • AKOS016011457
    • AS-10586
    • Ethyltosylcarbamate
    • Gliclazide EP Impurity C
    • D70584
    • Ethyl hydrogen (4-methylbenzene-1-sulfonyl)carbonimidate
    • Ethyl (p-tolylsulfonyl)carbamate
    • GLICLAZIDE IMPURITY C [EP IMPURITY]
    • 5577-13-9
    • Ethyl (p- Toluenesulfonyl) carbamate
    • EC 226-952-9
    • DFWQXANLGSXMKF-UHFFFAOYSA-N
    • NCGC00173106-01
    • HY-135337
    • P83946FTE5
    • NS00009375
    • Ethyl (p-toluenesulfonyl)carbamate
    • UPCMLD00WCRH1-296
    • EINECS 226-952-9
    • CS-0111672
    • Ethyl (p- Tolylsulfonyl) carbamate
    • Ethyl [(4-Methylphenyl)sulphonyl]carbamate; Gliclazide Imp. C (EP); Gliclazide Impurity C
    • Ethyl (4-methylphenyl)sulfonylcarbamate #
    • HMS1549M11
    • ethyl N-(4-methylbenzenesulfonyl)carbamate
    • MFCD00797861
    • DTXSID80971143
    • Ethyl[(4-methylphenyl)sulphonyl]carbamate
    • SCHEMBL5931062
    • Carbamic acid, N-[(4-methylphenyl)sulfonyl]-, ethyl ester
    • BCP08450
    • Ethyl4-toluenesulfonylcarbamate
    • A830800
    • Gliclazide Imp. C (EP): Ethyl [(4-Methylphenyl)sulphonyl]-carbamate
    • Ethyl [(4-methylphenyl)sulfonyl]carbamate
    • ARD193989
    • Ethyl (4-toluenesulfonyl)-carbamate
    • DA-53026
    • MDL: MFCD00797861
    • Inchi: 1S/C10H13NO4S/c1-3-15-10(12)11-16(13,14)9-6-4-8(2)5-7-9/h4-7H,3H2,1-2H3,(H,11,12)
    • InChI Key: DFWQXANLGSXMKF-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(NC(=O)OCC)(=O)=O

Computed Properties

  • Exact Mass: 243.05700
  • Monoisotopic Mass: 243.057
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 80.8

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.3±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: No data available
  • Flash Point: No data available
  • Refractive Index: 1.53
  • PSA: 80.85000
  • LogP: 2.90150
  • Vapor Pressure: No data available

Tosylurethane Security Information

Tosylurethane Customs Data

  • HS CODE:2935009090
  • Customs Data:

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

Tosylurethane Pricemore >>

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Additional information on Tosylurethane

Tosylurethane (CAS No. 5577-13-9): A Versatile Compound in Chemical and Pharmaceutical Applications

Tosylurethane (CAS No. 5577-13-9) is a significant compound in the field of chemistry and pharmaceutical sciences, known for its unique properties and diverse applications. This article delves into the chemical structure, synthesis methods, and recent advancements in the use of Tosylurethane in various research and industrial settings.

The chemical structure of Tosylurethane is characterized by a tosyl group (p-toluenesulfonyl) attached to a urethane moiety. The tosyl group is a common leaving group in organic synthesis, making Tosylurethane a valuable intermediate in the preparation of more complex molecules. The urethane functionality, on the other hand, imparts additional reactivity and functional versatility to the compound.

In terms of synthesis, Tosylurethane can be prepared through the reaction of tosyl chloride with an appropriate amine and alcohol. This reaction is typically carried out under controlled conditions to ensure high yield and purity. Recent studies have explored various catalysts and solvents to optimize the synthesis process, leading to more efficient and environmentally friendly methods.

One of the key applications of Tosylurethane is in the pharmaceutical industry, where it serves as a building block for the synthesis of drugs and drug intermediates. For instance, Tosylurethane has been used in the development of antiviral agents, anticancer drugs, and other therapeutic compounds. The ability to introduce a tosyl group into a molecule can enhance its pharmacological properties, such as solubility, stability, and bioavailability.

Recent research has also highlighted the role of Tosylurethane in polymer science. The compound can be incorporated into polymer chains to modify their physical and chemical properties. For example, polymers containing Tosylurethane units have shown improved thermal stability and mechanical strength, making them suitable for use in advanced materials such as coatings, adhesives, and biomedical devices.

In addition to its synthetic utility, Tosylurethane has been studied for its potential biological activities. Some studies have reported that derivatives of Tosylurethane exhibit antimicrobial properties against various pathogens. This makes it a promising candidate for developing new antimicrobial agents that can address the growing issue of antibiotic resistance.

The environmental impact of chemical compounds is an important consideration in their development and use. Recent research has focused on understanding the biodegradability and ecotoxicity of Tosylurethane. Studies have shown that under certain conditions, Tosylurethane can be biodegraded by microorganisms, reducing its potential environmental impact. However, further research is needed to fully assess its long-term effects on ecosystems.

In conclusion, Tosylurethane (CAS No. 5577-13-9) is a versatile compound with a wide range of applications in chemistry and pharmaceutical sciences. Its unique chemical structure and reactivity make it an essential building block for the synthesis of complex molecules and materials. Ongoing research continues to uncover new uses and properties of Tosylurethane, further solidifying its importance in both academic and industrial settings.

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